Cas no 15233-33-7 (N-(Diaminomethylene)-N'-(4-methylphenyl)guanidine hydrochloride)

• Product Name: N-(Diaminomethylene)-N'-(4-methylphenyl)guanidine hydrochloride
• CAS No: 15233-33-7
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 1325864
• PubChem ID: 2730263
• Update Time: 2025-11-01

N-(Diaminomethylene)-N'-(4-methylphenyl)guanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidic diamide, N-(4-methylphenyl)-
• 1-(diaminomethylidene)-2-(4-methylphenyl)guanidine
• N-(4-methylphenyl)imidodicarbonimidic diamide
• SCHEMBL650677
• a-p-Tolyl-biguanid
• CHEMBL291064
• N-(p-tolyl)biguanide
• 1-{[{[AMINO(IMINO)METHYL]AMINO}(IMINO)METHYL]AMINO}-4-METHYLBENZENE
• STK102293
• SCHEMBL19038561
• N-(4-methylphenyl)dicarbonimido/ic diamide/imido
• AKOS002225119
• 15233-33-7
• EN300-6732101
• guanidine, N-(diaminomethylene)-N'-(4-methylphenyl)-, hydrochloride
• DTXSID60369640
• ALBB-025137
• AKOS003663140
• Z56791581
• SMR000434199
• BDBM50053630
• HMS2788H23
• PD129713
• 4-Methyl-Phenyl biguanide
• 1-carbamimidamido-N-(4-methylphenyl)methanimidamide
• G32779
• MLS000769486
• 1-(p-tolyl)biguanide
• AH-478/02713030
• N-(Diaminomethylene)-N'-(4-methylphenyl)guanidine
• N-(Diaminomethylene)-N'-(4-methylphenyl)guanidine hydrochloride

• Inchi： 1S/C9H13N5/c1-6-2-4-7(5-3-6)13-9(12)14-8(10)11/h2-5H,1H3,(H6,10,11,12,13,14)
• InChI Key： ILEIGUXOYKZHRK-UHFFFAOYSA-N
• SMILES： N(=C(/N)\N=C(/N)\N)/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 191.11709544g/mol
• Monoisotopic Mass: 191.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 103Ų

Additional information on N-(Diaminomethylene)-N'-(4-methylphenyl)guanidine hydrochloride

N-(Diaminomethylene)-N'-(4-Methylphenyl)Guanidine Hydrochloride (CAS No. 15233-33-7): A Comprehensive Overview of Its Chemistry and Applications in Chemical Biology and Medicinal Research

The compound N-(Diaminomethylene)-N'-(4-Methylphenyl)guanidine hydrochloride (CAS No. 15233-33-7), a synthetic organic compound with a unique structural configuration, has garnered significant attention in recent years for its potential applications in chemical biology, medicinal chemistry, and pharmacological research. This compound belongs to the class of guanidine derivatives, characterized by its diaminomethylene substituent linked to a 4-methylphenyl group via a guanidinium core. The hydrochloride salt form stabilizes its physicochemical properties, making it amenable to controlled synthesis and storage under standard laboratory conditions.

Structurally, the molecule combines the electrophilic reactivity of the guanidinium moiety with the aromatic stability of the 4-methylphenyl substituent. This hybrid architecture enables it to participate in diverse chemical interactions, such as hydrogen bonding and π-stacking, which are critical for modulating biological activities. Recent studies published in *Journal of Medicinal Chemistry* highlight its role as a small molecule modulator of protein-protein interactions (PPIs), particularly targeting oncogenic signaling pathways like the Hedgehog or Wnt/β-catenin pathways. Researchers have demonstrated that this compound selectively disrupts PPIs critical for tumor progression by binding to hydrophobic pockets within target proteins.

In preclinical models, CAS No. 15233-33-7 exhibits notable activity in inhibiting metastasis-associated processes through dual mechanisms: suppressing matrix metalloproteinase (MMP) activity while upregulating tumor suppressor genes via epigenetic modulation. A 2022 study in *Nature Communications* reported its efficacy in reducing lung metastasis in triple-negative breast cancer xenografts without significant cytotoxicity to healthy cells, attributed to its ability to selectively target hypoxic tumor microenvironments.

From a synthetic chemistry perspective, advancements in microwave-assisted synthesis have streamlined the production of this compound with >98% purity as confirmed by NMR and HPLC analysis. The optimized protocol involves condensation of 4-methylbenzoguanidine with diaminomethane under controlled pH conditions followed by hydrochloric acid neutralization. This scalable method aligns with current Good Manufacturing Practices (cGMP), enabling transition from academic research to preclinical development phases.

Emerging applications extend beyond oncology into neurodegenerative disease research, where this compound demonstrates neuroprotective effects by inhibiting glycogen synthase kinase-3β (GSK-3β). In Alzheimer's disease models, it reduces amyloid-beta plaque formation while enhancing synaptic plasticity markers such as synaptophysin expression. These findings were validated through CRISPR-Cas9 knockout experiments confirming GSK-β dependency of observed effects.

Structural analog studies using computational docking simulations reveal that substituting the diaminomethylene group with ethylenediamine derivatives enhances blood-brain barrier permeability without compromising kinase inhibitory activity. Such insights from *ACS Medicinal Chemistry Letters* publications underscore the compound's versatility as a scaffold for structure-based drug design programs targeting CNS disorders.

In vivo pharmacokinetic profiling shows moderate oral bioavailability (≈40%) with favorable distribution into solid tumors due to enhanced permeability and retention (EPR) effects. Metabolite analysis via LC/MS/MS identified phase II conjugation pathways involving glucuronidation at the aromatic ring, suggesting predictable metabolic liabilities compared to other guanidine-based compounds prone to nephrotoxicity.

Clinical translation efforts are currently focused on optimizing prodrug formulations using polyethylene glycol conjugation strategies to improve solubility while maintaining biological activity. Phase I trials are planned for early 2024 following successful completion of ICH S9-compliant toxicology studies demonstrating no genotoxic or mutagenic effects up to 100 mg/kg doses.